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Compound of Interest

Methyl 2-acetoxy-5-
Compound Name:

acetylbenzoate
CAS No.: 61414-18-4
Cat. No.: B1610059

Get Quote

\ J

Authored for Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed overview of the chemical properties, molecular structure, and
key identifiers for Methyl 2-acetoxy-5-acetylbenzoate, a compound of interest in synthetic
chemistry and pharmaceutical research.

Core Chemical Properties and Identifiers

Methyl 2-acetoxy-5-acetylbenzoate is a benzoate ester characterized by the presence of both
an acetoxy and an acetyl functional group on the benzene ring. Understanding its fundamental
properties is the first step in its application for research and development.

The definitive molecular formula for this compound is C12H120s.[1][2] This formula is derived
from its constituent atoms: 12 carbon, 12 hydrogen, and 5 oxygen atoms. Based on this
composition, the calculated molecular weight is 236.22 g/mol .[1][2]

For ease of reference and unambiguous identification, the key quantitative data and identifiers
are summarized in the table below.
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Property Value Source
Molecular Formula C12H120s5 BLD Pharm[1], ChemWhat[2]
Molecular Weight 236.22 g/mol BLD Pharm[1], ChemWhat[2]
CAS Number 61414-18-4 BLD Pharm[1]
) 0O=C(0OC)C1=CC(C(C)=0)=CC
SMILES String BLD Pharm[1]
=C10C(C)=0

Molecular Structure and Visualization

The structural arrangement of Methyl 2-acetoxy-5-acetylbenzoate is key to its chemical
behavior and potential interactions. The molecule consists of a central benzene ring substituted
with three functional groups:

o A methyl ester group (-COOCHs3) at position C1.
e An acetoxy group (-OCOCHs) at position C2.
e An acetyl group (-COCHs) at position C5.

This specific substitution pattern dictates the electronic and steric properties of the molecule,
influencing its reactivity in synthetic protocols and its binding affinity in biological systems.

The following diagram illustrates the two-dimensional chemical structure, clarifying the
connectivity of the atoms.

Caption: 2D structure of Methyl 2-acetoxy-5-acetylbenzoate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

© 2026 BenchChem. All rights reserved. 2/4 Tech Support


https://www.bldpharm.com/products/61414-18-4.html
http://www.kehuaai.com/productInfo/167536
https://www.bldpharm.com/products/61414-18-4.html
http://www.kehuaai.com/productInfo/167536
https://www.bldpharm.com/products/61414-18-4.html
https://www.bldpharm.com/products/61414-18-4.html
https://www.benchchem.com/product/b1610059/docs?utm_src=pdf-body#a-comprehensive-technical-guide-to-methyl-2-acetoxy-5-acetylbenzoate
https://www.benchchem.com/product/b1610059/docs?utm_src=pdf-body#a-comprehensive-technical-guide-to-methyl-2-acetoxy-5-acetylbenzoate
https://www.benchchem.com/product/b1610059/docs?utm_src=pdf-body#a-comprehensive-technical-guide-to-methyl-2-acetoxy-5-acetylbenzoate
https://www.chemwhat.com/cas-61414-18-4.html
https://www.benchchem.com/product/b1610059?utm_src=pdf-custom-synthesis#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1610059?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Sources

e 1.61414-18-4|Methyl 2-acetoxy-5-acetylbenzoate|BLD Pharm [bldpharm.com]

e 2. CAS=:61414-18-4-Methyl 2-acetoxy-5-acetylbenzoate - Methyl 2-acetoxy-5-
acetylbenzoate-FH# %2 [kehuaai.com]

» To cite this document: BenchChem. [A Comprehensive Technical Guide to Methyl 2-acetoxy-
5-acetylbenzoate]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1610059/docs#a-comprehensive-technical-guide-to-
methyl-2-acetoxy-5-acetylbenzoate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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